Cas no 3828-42-0 (1,4-Cyclohexadiene, 1,3,3,4,6,6-hexafluoro-)

1,4-Cyclohexadiene, 1,3,3,4,6,6-hexafluoro- structure
3828-42-0 structure
Product Name:1,4-Cyclohexadiene, 1,3,3,4,6,6-hexafluoro-
CAS No:3828-42-0
MF:C6H2F6
MW:188.070502758026
CID:3958402
PubChem ID:13574336
Update Time:2025-04-22

1,4-Cyclohexadiene, 1,3,3,4,6,6-hexafluoro- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Cyclohexadiene, 1,3,3,4,6,6-hexafluoro-
    • 3828-42-0
    • SCHEMBL11081852
    • 1,3,3,4,6,6-Hexafluoro-1,4-cyclohexadiene
    • DTXSID001269489
    • Inchi: 1S/C6H2F6/c7-3-1-5(9,10)4(8)2-6(3,11)12/h1-2H
    • InChI Key: GATYFNSFMZLTEG-UHFFFAOYSA-N
    • SMILES: FC1(C=C(C(C=C1F)(F)F)F)F

Computed Properties

  • Exact Mass: 188.00606904Da
  • Monoisotopic Mass: 188.00606904Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 0Ų
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